Cas no 1346687-13-5 (5-(Thiophen-3-yl)nicotinamide)

• Product Name: 5-(Thiophen-3-yl)nicotinamide
• CAS No: 1346687-13-5
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 1033519
• PubChem ID: 71303610
• Update Time: 2025-10-31

5-(Thiophen-3-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-3-yl)nicotinamide
• 5-(Thiophen-3-yl)nicotimide
• 5-thiophen-3-ylpyridine-3-carboxamide
• DTXSID90745059
• 1346687-13-5
• 5-(thiophen-3-yl)pyridine-3-carboxamide

• Inchi： 1S/C10H8N2OS/c11-10(13)9-3-8(4-12-5-9)7-1-2-14-6-7/h1-6H,(H2,11,13)
• InChI Key： ACZJRAZNXVBWGT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 204.03573406g/mol
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-(Thiophen-3-yl)nicotinamide

Introduction to 5-(Thiophen-3-yl)nicotinamide (CAS No. 1346687-13-5)

5-(Thiophen-3-yl)nicotinamide, identified by its Chemical Abstracts Service (CAS) number 1346687-13-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative combines the structural motifs of thiophene and nicotinamide, making it a versatile scaffold for drug discovery and medicinal chemistry research. The thiophene ring, a five-membered aromatic sulfur-containing heterocycle, imparts unique electronic and steric properties, while the nicotinamide moiety, a derivative of nicotinic acid, is well-known for its biological roles in metabolic processes and as a precursor to vitamins such as niacin.

The synthesis of 5-(Thiophen-3-yl)nicotinamide involves strategic functionalization of the thiophene ring at the 3-position, followed by amide bond formation with nicotinamide. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been employed to construct the desired C-S bond between the thiophene and the amide group. These techniques ensure high selectivity and yield, making the compound accessible for further derivatization and biological evaluation.

In recent years, 5-(Thiophen-3-yl)nicotinamide has garnered attention due to its potential applications in addressing various therapeutic challenges. The integration of the thiophene scaffold into pharmacophores has been shown to enhance binding affinity and metabolic stability in drug candidates. Moreover, the nicotinamide moiety is recognized for its ability to interact with biological targets such as enzymes and receptors involved in inflammation, neurodegeneration, and cancer metabolism. This dual functionality positions 5-(Thiophen-3-yl)nicotinamide as a promising candidate for developing novel therapeutic agents.

One of the most compelling areas of research involving 5-(Thiophen-3-yl)nicotinamide is its role in modulating enzyme activity relevant to metabolic disorders. Studies have demonstrated that derivatives of nicotinamide can influence key enzymes such as poly(ADP-ribose) polymerases (PARPs), which are implicated in DNA repair and cellular stress responses. The presence of the thiophene ring further enhances interactions with these targets by introducing hydrophobic and aromatic stacking interactions. Such properties make 5-(Thiophen-3-yl)nicotinamide a valuable tool for investigating enzyme mechanisms and developing targeted interventions.

Additionally, 5-(Thiophen-3-yl)nicotinamide has been explored in the context of anti-inflammatory therapies. The thiophene scaffold is known to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. When combined with the nicotinamide moiety, which has demonstrated immunomodulatory effects, this compound offers a dual-action approach to treating chronic inflammatory conditions. Preclinical studies have shown that certain derivatives of 5-(Thiophen-3-yl)nicotinamide can reduce inflammation markers in animal models without significant side effects.

The potential of 5-(Thiophen-3-yl)nicotinamide extends to oncology research as well. Cancer cells often exhibit altered metabolic profiles, particularly in terms of nicotinate phosphoribosyltransferase (NAMPT)-mediated NAD+ biosynthesis. By targeting this pathway, compounds containing nicotinamide derivatives can induce apoptosis or inhibit tumor growth. The incorporation of a thiophene ring into such molecules enhances their bioavailability and target specificity. Preliminary data suggest that 5-(Thiophen-3-yl)nicotinamide can selectively inhibit NAMPT activity in cancer cells while sparing normal tissues, highlighting its potential as an anticancer agent.

In conclusion, 5-(Thiophen-3-yl)nicotinamide (CAS No. 1346687-13-5) represents a fascinating compound with broad therapeutic implications. Its unique structural features enable interactions with multiple biological targets, making it a versatile scaffold for drug development. Ongoing research continues to uncover new applications for this molecule, particularly in metabolic disorders, inflammation, and cancer therapy. As synthetic methodologies advance and our understanding of molecular interactions deepens, compounds like 5-(Thiophen-3-yl)nicotinamide are poised to play a crucial role in next-generation pharmaceuticals.